Cas no 80706-70-3 (Cyclobutanone, 2-acetyl-2-methyl-)

• Product name: Cyclobutanone, 2-acetyl-2-methyl-
• CAS No: 80706-70-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 705174
• PubChem ID: 12739836

Cyclobutanone, 2-acetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-acetyl-2-methyl-
• 2-acetyl-2-methylcyclobutan-1-one
• DTXSID90508606
• 80706-70-3

• Inchi： InChI=1S/C7H10O2/c1-5(8)7(2)4-3-6(7)9/h3-4H2,1-2H3
• InChI Key： HMMLGGGYELYXST-UHFFFAOYSA-N
• SMILES： CC(=O)C1(CCC1=O)C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1Ų

Additional information on Cyclobutanone, 2-acetyl-2-methyl-

测试